Cas no 35566-32-6 (5-Iminothianthrene)

5-Iminothianthrene structure
5-Iminothianthrene structure
Product Name:5-Iminothianthrene
CAS No:35566-32-6
MF:C12H9NS2
MW:231.33656001091
CID:2941236
Update Time:2023-08-10

5-Iminothianthrene Chemical and Physical Properties

Names and Identifiers

    • 5-iminothianthrene
    • 5-Iminothianthrene
    • Inchi: 1S/C12H9NS2/c13-15-11-7-3-1-5-9(11)14-10-6-2-4-8-12(10)15/h1-8,13H
    • InChI Key: RTLAQZILLORCIR-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2SC2C=CC=CC1=2)=N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 242
  • XLogP3: 5.2
  • Topological Polar Surface Area: 80.3
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.